Cas no 119-62-0 (2-Amino-1-(4-nitrophenyl)-1,3-propanediol)

• Product Name: 2-Amino-1-(4-nitrophenyl)-1,3-propanediol
• CAS No: 119-62-0
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 35918
• PubChem ID: 92743
• Update Time: 2025-10-28

2-Amino-1-(4-nitrophenyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(4-nitrophenyl)-1,3-propanediol
• 1-(p-Nitrophenyl)-2-amino-1,3-propanediol
• DL-THREO-2-AMINO-1(4-NITROPHYL)PROPANE-1,3-PROPANEDIOL
• 1,3-Propanediol, 2-amino-1-(p-nitrophenyl)-
• 2-amino-1-(4-nitrophenyl)propane-1,3-diol
• -hydroxy-4-nitro-
• Phenylpropanol, α-amino-&#946
• 1,3-Propanediol,2-amino-1-(p-nitrophenyl)- (6CI,8CI)
• 1-(4-Nitrophenyl)-2-amino-1,3-propanediol
• 1-(4-Nitrophenyl)-2-aminopropane-1,3-diol
• 1-(p-Nitrophenyl)-1,3-dihydroxy-2-aminopropane
• 2-Amino-1-p-nitrophenyl-1,3-propanediol
• NSC 163951
• p-Nitrophenyl-2-amino-1,3-propanediol
• 2-Amino-3-(4-nitrophenyl)-1,3-propanediol
• 1-(4'-nitrophenyl)-2-aminopropane-1,3-diol
• 2-Amino-1-(4-nitrophenyl)-1,3-Propanediol (DL-)
• D-(-)-Three-1-[4-Nitrophenyl]-2-AMino-1,3-Propanediol
• S-BASE
• NSC163951
• 2-AMINO-1-(4-NITROPHENYL)-1,3-PROPANEDIOL(DL-)/S-BASE
• NSC 12466
• (S(R*,R*))-2-Amino-1-(p-nitrophenyl)propane-1,3-diol
• 1,3-Propanediol, 2-amino-1-(4-nitrophenyl)-
• AB00601071-07
• CHEMBL25280
• dextramine
• NS00083545
• EINECS 222-997-3
• 1, 2-amino-1-(4-nitrophenyl)-
• NS00082911
• F87036
• D-(-)-threo-2-Amino-1-(p-nitrophenyl)-1,3-propanediol
• F0322-0027
• (R*,R*)-(1)-2-Amino-1-(p-nitrophenyl)propane-1,3-diol
• FT-0600616
• EN300-16771
• 1,3-Propanediol, 2-amino-1-(p-nitrophenyl)-, D-threo-(-)-
• NCGC00246273-01
• AI3-62046
• 3689-55-2
• HMS2268H24
• 2-Bromo-6-chlorophenylboronicacid
• 119-62-0
• EINECS 221-001-4
• MLS001049025
• BB 0257067
• EU-0000552
• 8FB0B566G6
• SB44222
• DTXSID501020866
• Oprea1_299899
• 1, 2-amino-1-(p-nitrophenyl)-
• SY066624
• AB00601071-09
• VS-01059
• 2-Amino-1-(4-nitrophenyl)-1,3-propanediol #
• AKOS016050620
• SMR000387020
• OCYJXSUPZMNXEN-UHFFFAOYSA-N
• MFCD00007359
• NS00079389
• UNII-8FB0B566G6
• D-threo-2-Amino-1-(4-nitrophenyl)-1,3-propanediol
• AM20050390
• NSC-163951
• phenylaceticacid
• SB79368
• AKOS000118828
• MFCD00066778
• EINECS 204-338-1
• Cambridge id 5104423
• SCHEMBL251728
• 1,3-Propanediol, 2-amino-1-(4-nitrophenyl)-, [R-(R*,R*)]-
• FT-0634580
• CBDivE_006305
• CBDivE_003085
• (R*,R*)-( inverted exclamation markA)-2-amino-1-(p-nitrophenyl)propane-1,3-diol
• Z235472440
• ALBB-015887
• DB-017895
• STK386820
• trans-2-Amino-1-(4-nitrophenyl)propane-1,3-diol
• BBL002381
• DB-104195
• 1,3-propanediol, 2-amino-1-(4-nitrophenyl)-, (1R,2R)-, nitrate(1:1)
• 221-001-4
• AAA11962
• [S(R*,R*)]-2-amino-1-(p-nitrophenyl)propane-1,3-diol

• MDL： MFCD00066778
• Inchi： 1S/C9H12N2O4/c10-8(5-12)9(13)6-1-3-7(4-2-6)11(14)15/h1-4,8-9,12-13H,5,10H2
• InChI Key： OCYJXSUPZMNXEN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)[N+](=O)[O-])C(CO)N

Computed Properties

• Exact Mass: 212.08000
• Monoisotopic Mass: 212.079707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.41
• Melting Point: 163-165 ºC
• Boiling Point: 451.9 °C at 760 mmHg
• Flash Point: 227.1 °C
• Refractive Index: 1.63
• PSA: 112.30000
• LogP: 1.17130
• FEMA: 2134

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Amino-1-(4-nitrophenyl)-1,3-propanediol

2-Amino-1-(4-nitrophenyl)-1,3-propanediol (CAS No. 119-62-0): A Comprehensive Overview

2-Amino-1-(4-nitrophenyl)-1,3-propanediol, also known by its CAS registry number 119-62-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group (-NH₂) and a nitrophenyl group (-C₆H₄NO₂) attached to a 1,3-propanediol backbone. The combination of these functional groups imparts 2-Amino-1-(4-nitrophenyl)-1,3-propanediol with distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2-Amino-1-(4-nitrophenyl)-1,3-propanediol involves a series of well-established organic reactions. Typically, the starting material is 4-nitrophenol, which undergoes nucleophilic substitution or coupling reactions to introduce the amino and hydroxyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions, significantly improving yield and purity.

One of the most notable applications of 2-Amino-1-(4-nitrophenyl)-1,3-propanediol is in the field of drug discovery. The compound's ability to act as a precursor for more complex molecules has made it invaluable in medicinal chemistry. For example, it has been used as a building block for synthesizing bioactive compounds with potential anti-inflammatory and antioxidant properties. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymes associated with neurodegenerative diseases.

In addition to its role in pharmaceuticals, 2-Amino-1-(4-nitrophenyl)-1,3-propanediol has found applications in materials science. Its hydroxyl groups make it suitable for forming hydrogen bonds, which are essential in creating polymer networks with tailored mechanical properties. Researchers have explored its use as a monomer in the synthesis of hydrogels and other biomaterials. These materials have potential applications in tissue engineering and drug delivery systems.

The nitrophenyl group in 2-Amino-1-(4-nitrophenyl)-1,3-propanediol contributes significantly to its electronic properties. This makes the compound an attractive candidate for use in electronic materials such as conductive polymers and organic semiconductors. Recent studies have shown that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical integrity.

From an environmental perspective, 2-Amino-1-(4-nitrophenyl)-1,3-propanediol has been studied for its biodegradability and toxicity profiles. Understanding these aspects is crucial for ensuring the safe handling and disposal of this compound in industrial settings. Research indicates that under specific microbial conditions, the compound can undergo biodegradation; however, further studies are needed to optimize these processes for large-scale applications.

In conclusion, 2-Amino-1-(4-nitrophenyl)-1,3-propanediol (CAS No. 119-62-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as a versatile building block in organic synthesis while offering opportunities for innovation in materials science and pharmaceutical development. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial contexts is expected to grow further.